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Compound of Interest

Compound Name: Isovouacapenol C

Cat. No.: B592900

Isovouacapenol C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Isovouacapenol C, a cassane
diterpenoid isolated from Caesalpinia pulcherrima. The document details its physicochemical
properties, a comprehensive experimental protocol for its isolation, and a discussion of its
potential biological significance.

Core Physicochemical Data

The fundamental molecular properties of Isovouacapenol C are summarized below, providing
a quick reference for researchers.

Property Value
Molecular Formula C27H3405
Molecular Weight 438.56 g/mol

Experimental Protocols

Isolation of Isovouacapenol C from Caesalpinia
pulcherrima
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The following protocol details the extraction and purification of Isovouacapenol C from the
roots of Caesalpinia pulcherrima, a known botanical source for this compound.[1][2][3]

1. Plant Material Collection and Preparation:
 Air-dry the roots of Caesalpinia pulcherrima (6.3 kg).
2. Extraction:

o Extract the dried and powdered root material with dichloromethane (CHzCl2) (2 x 2.5 L) for 5
days at room temperature.[4]

e Combine the extracts.

o Concentrate the combined extracts under reduced pressure to yield a dark brownish extract
(75.3 9).[4]

3. Chromatographic Purification:
e Subject the crude extract to quick column chromatography (QCC) over silica gel.[4]

o Elute the column with a gradient of increasing polarity, starting with hexane and gradually
increasing the proportion of ethyl acetate (EtOAc) and methanol (MeOH).

e This process will afford 16 fractions (F1-F16).[4]
4. Isolation of Isovouacapenol C:
o Concentrate fraction F4 under reduced pressure.

e This will yield Isovouacapenol C as a white solid (10.0 g).[4]

Experimental Workflow

The following diagram illustrates the key stages in the isolation of Isovouacapenol C.
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Caption: Workflow for the isolation of Isovouacapenol C.
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Biological Activity

Isovouacapenol C is classified as a diterpenoid.[1] While specific biological activities for
Isovouacapenol C are not extensively detailed in the provided literature, extracts from
Caesalpinia pulcherrima, the plant source of this compound, have demonstrated notable
antibacterial and antifungal properties.[2] Further research is warranted to elucidate the specific
pharmacological profile of Isovouacapenol C and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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